Cas no 14898-52-3 (methyl 3-amino-3-phenylpropanoate)

• Product Name: methyl 3-amino-3-phenylpropanoate
• CAS No: 14898-52-3
• Molecular Formula: C₁₀H₁₃NO₂
• Molecular Weight: 179.215722799301
• CID: 823137
• PubChem ID: 2755328

methyl 3-amino-3-phenylpropanoate Properties

Names and Identifiers

• methyl 3-amino-3-phenylpropanoate
• METHYL 3-AMINO-3-PHENYLPROPANOATE XHCL
• Methyl-3-amino-3-phenylpropanoate
• (+/-)-methyl 3-amino-3-phenylpropanoate
• (+-)-3-Amino-3-phenyl-propionsaeure-methylester
• 3-Amino-3-phenyl-propionic acid methyl ester
• 3-amino-3-phenylpropionic acid methyl ester hydrochloride
• methyl 3-amino-3-phenylpropionate
• methyl3-amino-3-phehylpropanoate
• Benzenepropanoic acid, β-amino-, methyl ester
• Benzenepropanoic acid, b-aMino-, Methyl ester
• AB43041
• FT-0764386
• 3-amino-3-phenylpropionic acid methyl ester
• AB00075645-01
• 14898-52-3
• AB43040
• EN300-57422
• MFCD01037010
• methyl 3-amino-3-phehylpropanoate
• DTXSID20373081
• CS-0447009
• AB00075645-03
• FT-0651333
• J-521707
• methyl3-amino-3-phenylpropanoate
• AB89353
• AKOS004902574
• FT-0671479
• Oprea1_094467
• beta-Aminobenzenepropionic acid methyl ester
• 3-Amino-3-phenyl-propionic acid, methyl ester
• SCHEMBL476790
• NCGC00335181-01
• DB-069491
• ALBB-030053
• (S)-3-Amino-3-phenyl propionic acid methylester
• DB-063786
• Methyl3-aMino-3-phehylpropanoate

• MDL： MFCD01037010
• InChIKey： XKIOBYHZFPTKCZ-UHFFFAOYSA-N
• Inchi： 1S/C10H13NO2/c1-13-10(12)7-9(11)8-5-3-2-4-6-8/h2-6,9H,7,11H2,1H3
• SMILES： O(C)C(CC(C1C=CC=CC=1)N)=O

Computed Properties

• Exact Mass: 179.09500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 179.094628657g/mol
• Heavy Atom Count: 13
• Complexity: 164
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• LogP: 1.94980
• PSA: 52.32000
• Boiling Point: 283°C at 760 mmHg